Cas no 2228740-64-3 (4-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2228740-64-3
• MF: C₇H₅F₃N₂
• MW: 174.123211622238
• CID: 6255588
• PubChem ID: 165672093
• Update Time: 2025-06-13

4-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole
• 2228740-64-3
• EN300-1955543

• Inchi： 1S/C7H5F3N2/c1-2-3-5-4-11-12-6(5)7(8,9)10/h1,4H,3H2,(H,11,12)
• InChI Key： LHTNQBORJQLNBG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)CC#C)(F)F

Computed Properties

• Exact Mass: 174.04048265g/mol
• Monoisotopic Mass: 174.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole

Recent Advances in the Application of 4-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole (CAS: 2228740-64-3) in Chemical Biology and Pharmaceutical Research

The compound 4-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole (CAS: 2228740-64-3) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic compound, featuring a trifluoromethyl group and a propargyl side chain, exhibits unique physicochemical properties that make it highly valuable for drug discovery and development. Recent studies have highlighted its potential as a versatile building block for the synthesis of bioactive molecules, particularly in the areas of kinase inhibition and targeted covalent modification.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound as a key intermediate in the synthesis of covalent kinase inhibitors. The researchers successfully incorporated the scaffold into a series of EGFR inhibitors, leveraging the propargyl group for selective covalent binding to cysteine residues in the ATP-binding pocket. The resulting compounds showed improved selectivity profiles compared to traditional acrylamide-based covalent inhibitors, with IC50 values in the low nanomolar range against mutant EGFR isoforms.

In parallel research, the trifluoromethyl group of 2228740-64-3 has been exploited for its ability to modulate both the lipophilicity and metabolic stability of drug candidates. A recent patent application (WO2023056421) describes the use of this scaffold in the development of novel anti-inflammatory agents, where the electron-withdrawing nature of the CF3 group was found to significantly enhance the compounds' ability to inhibit NF-κB signaling. The patent claims several derivatives showing potent activity in animal models of rheumatoid arthritis.

Structural biology studies have provided important insights into the molecular interactions of this scaffold. Cryo-EM analysis of a 2228740-64-3-derived compound bound to its protein target revealed that the pyrazole core forms key hydrogen bonds with backbone amides, while the trifluoromethyl group participates in unique hydrophobic interactions with aromatic side chains. These findings, published in Nature Chemical Biology (2024), suggest that this scaffold may be particularly suited for targeting shallow protein-protein interaction interfaces.

Recent advances in synthetic methodology have also expanded the accessibility of this compound. A 2023 paper in Organic Letters describes a novel copper-catalyzed cyclization approach that allows for the efficient gram-scale production of 4-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole derivatives. This development is particularly significant as it addresses previous challenges in the large-scale synthesis of this scaffold, potentially enabling broader exploration of its pharmaceutical applications.

Looking forward, the unique combination of structural features in 2228740-64-3 positions it as a valuable tool for chemical biology and drug discovery. Ongoing research is exploring its application in PROTAC design, where the propargyl group could serve as a handle for linker attachment, and in the development of fluorescent probes for biological imaging. The scaffold's versatility and demonstrated biological activity suggest it will continue to be an important focus of pharmaceutical research in the coming years.